Cas no 1807299-82-6 (3-Cyano-6-ethyl-2-mercaptobenzoic acid)

• Product Name: 3-Cyano-6-ethyl-2-mercaptobenzoic acid
• CAS No: 1807299-82-6
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5010425
• Update Time: 2025-06-08

3-Cyano-6-ethyl-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-mercaptobenzoic acid

• Inchi： 1S/C10H9NO2S/c1-2-6-3-4-7(5-11)9(14)8(6)10(12)13/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： DCZVYGBWHBFRAG-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=CC(=C1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-6-ethyl-2-mercaptobenzoic acid

Comprehensive Overview of 3-Cyano-6-ethyl-2-mercaptobenzoic acid (CAS No. 1807299-82-6)

3-Cyano-6-ethyl-2-mercaptobenzoic acid (CAS No. 1807299-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyano group, ethyl substituent, and mercapto functionality make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in designing enzyme inhibitors and small-molecule therapeutics targeting metabolic disorders.

In recent years, the demand for high-purity benzoic acid derivatives like 3-Cyano-6-ethyl-2-mercaptobenzoic acid has surged, driven by advancements in precision medicine and green chemistry. The compound's sulfur-containing moiety (mercapto group) is pivotal for forming disulfide bonds, a feature exploited in protease inhibitor development. Its ethyl side chain enhances lipophilicity, improving membrane permeability—a critical factor in oral drug bioavailability. These attributes align with current trends in fragment-based drug design (FBDD), where modular building blocks are prioritized.

The synthesis of CAS No. 1807299-82-6 typically involves multistep organic reactions, including nucleophilic substitution and carboxylation. Optimizing its production to minimize byproducts is a key focus, reflecting the industry's shift toward sustainable synthetic routes. Analytical techniques like HPLC and LC-MS are essential for verifying its purity, as impurities can significantly impact downstream applications in medicinal chemistry.

From an industrial perspective, 3-Cyano-6-ethyl-2-mercaptobenzoic acid is often discussed in forums on scalable synthesis and cost-effective intermediates. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further broadens its utility in constructing complex heterocycles. Notably, patents highlighting its use in crop protection agents underscore its agrochemical relevance, addressing global concerns about food security and pesticide resistance.

Environmental and regulatory considerations are also paramount. The compound's biodegradability profile and compliance with REACH regulations make it a safer alternative to traditional organosulfur compounds. As AI-driven molecular property prediction tools gain traction, researchers leverage computational models to explore derivatives of 1807299-82-6 for novel applications, such as metal-chelating agents in wastewater treatment.

In summary, 3-Cyano-6-ethyl-2-mercaptobenzoic acid exemplifies the intersection of structural ingenuity and practical utility. Its role in addressing challenges like drug delivery optimization and sustainable agriculture positions it as a compound of enduring scientific and commercial value. Future research may explore its catalytic applications or synergies with nanomaterials, further expanding its industrial footprint.